tert-butyl 3-(2-ethoxy-2-oxoethyl)-8-methyl-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate

• IUPAC Name: tert-butyl 3-(2-ethoxy-2-oxoethyl)-8-methyl-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
• InChI: InChI=1S/C16H25N3O4/c1-6-22-13(20)9-12-10-17-14-11(2)18(7-8-19(12)14)15(21)23-16(3,4)5/h10-11H,6-9H2,1-5H3
• InChI Key: UEROASIQYOHRSQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CN=C2N1CCN(C2C)C(=O)OC(C)(C)C
• Molecular Formula: C16H25N3O4
• Molecular Weight: 323.39 g/mol

Description

This compound is a derivative of imidazopyrazine, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups, including the imidazopyrazine ring, the tert-butyl ester group, and the ethoxyethyl group.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by its functional groups. For example, the ester group could undergo hydrolysis, and the imidazopyrazine ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the ester group could make the compound relatively polar, and the aromatic ring might contribute to its stability.

Scientific Research Applications

Synthesis and Derivative Formation

Research shows that compounds similar to tert-butyl 3-(2-ethoxy-2-oxoethyl)-8-methyl-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate are often used in the synthesis of various derivatives. For instance, the acylation of tert-butyl 3-(methylamino)but-2-enoate with fluorinated acetic acid anhydrides, as studied by Iminov et al. (2015), is a critical step in synthesizing fluorinated pyrazole-4-carboxylic acids, highlighting the versatility of these compounds in creating a range of derivatives (Iminov et al., 2015).

Chemical Transformations

The compound's chemical structure facilitates various transformations. For example, Kralj et al. (2011) explored how β-keto ester reacts with hydrazines to yield tert-butyl 2-(5-hydroxy-1H-pyrazol-3-yl)ethylcarbamates, showcasing the compound's reactivity and potential for creating novel chemical entities (Kralj et al., 2011).

Regioselectivity in Synthesis

The synthesis of tert-butyl compounds, such as the one , often involves regioselective reactions. Martins et al. (2012) conducted a study on the regioselectivity of synthesizing 1-tert-butyl-3(5)-trifluoromethyl-1H-pyrazoles, demonstrating the importance of controlling reaction conditions to achieve desired outcomes (Martins et al., 2012).

Application in Generating Novel Compounds

These tert-butyl derivatives are crucial in generating new compounds with potential applications. For instance, Teranishi et al. (1997) investigated the generation of 8-benzyl-2-(tert-butyl)-6-(p-methoxyphenyl)-5-oxy-2,3-dihydroimidazo[1,2-a]pyrazin-3-ones, indicating the compound's role in creating structurally diverse molecules (Teranishi et al., 1997).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many imidazopyrazine derivatives exhibit biological activity, so this compound could potentially interact with biological targets.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. This might include avoiding ingestion and inhalation, and using personal protective equipment.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis process, and investigating its reactivity.